Cas no 898761-60-9 ( )

• Product Name: &nbsp
• CAS No: 898761-60-9
• MF: C₁₁H₁₀ClF₃O₂
• MW: 266.644113063812
• MDL: MFCD07700070
• CID: 994056
• PubChem ID: 24726777
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-1-OXO-1-(4-TRIFLUOROMETHOXYPHENYL)BUTANE
• MFCD07700070
• 4-chloro-1-(4-(trifluoromethoxy)phenyl)butan-1-one
• DTXSID80645170
• 898761-60-9
• AKOS016022512
• 4-chloro-1-[4-(trifluoromethoxy)phenyl]butan-1-one
• 1-Butanone, 4-chloro-1-[4-(trifluoromethoxy)phenyl]-
• 4-Chloro-1-[4-(trifluoromethoxy)phenyl]-1-butanone
•  

• MDL： MFCD07700070
• Inchi： 1S/C11H10ClF3O2/c12-7-1-2-10(16)8-3-5-9(6-4-8)17-11(13,14)15/h3-6H,1-2,7H2
• InChI Key： MANSZPOCYKRNLJ-UHFFFAOYSA-N
• SMILES： ClCCCC(C1C=CC(=CC=1)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 266.0321417g/mol
• Monoisotopic Mass: 266.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 311.5±42.0 °C(Predicted)